Cas no 2225177-50-2 ((5-(Aminomethyl)pyridin-3-yl)boronic acid)
2225177-50-2 structure
Product Name:(5-(Aminomethyl)pyridin-3-yl)boronic acid
CAS No:2225177-50-2
MF:C6H9BN2O2
MW:151.958861112595
CID:4711424
Update Time:2023-08-16
(5-(Aminomethyl)pyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (5-(Aminomethyl)pyridin-3-yl)boronic acid
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- Inchi: 1S/C6H9BN2O2/c8-2-5-1-6(7(10)11)4-9-3-5/h1,3-4,10-11H,2,8H2
- InChI Key: NKPJPLIAIHOUHV-UHFFFAOYSA-N
- SMILES: OB(C1=CN=CC(=C1)CN)O
Computed Properties
- Exact Mass: 152.0757077 g/mol
- Monoisotopic Mass: 152.0757077 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 151.96
- Topological Polar Surface Area: 79.4
(5-(Aminomethyl)pyridin-3-yl)boronic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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